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Compound of Interest

Compound Name: C.I. Acid Blue 252

CAS No.: 12269-83-9

Cat. No.: B1171859

Get Quote

Executive Summary & Chemical Identity
C.I. Acid Blue 252 (CAS No. 12269-83-9) is an anionic, water-soluble synthetic dye belonging

to the anthraquinone chromophore class. Unlike triarylmethane dyes (e.g., Acid Blue 9), Acid

Blue 252 exhibits superior light fastness and oxidative stability due to its rigid aromatic ring

structure.

In contemporary research, Acid Blue 252 serves as a critical model pollutant for evaluating

advanced oxidation processes (AOPs) and novel adsorbent materials. Its specific molecular

dimensions and charge density make it an ideal probe for studying pore accessibility in metal-

organic frameworks (MOFs) and the kinetic mechanisms of photocatalytic degradation.
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Property Specification

CI Name C.I. Acid Blue 252

CAS Registry Number 12269-83-9

Chemical Class
Anthraquinone (Disulfonated Diamino

derivative)

Molecular Formula C₁₄H₈N₂Na₂O₈S₂ (Typical salt form)

Solubility High in water (polar); Low in non-polar solvents

Chromophore Anthraquinone (λ_max ≈ 590–610 nm)

Charge Anionic (Sulfonate groups, -SO₃⁻)

Core Research Applications
Environmental Remediation & Adsorption Studies
Acid Blue 252 is extensively used to benchmark the efficacy of adsorbents such as activated

carbon, chitosan composites, and zeolites. Its anionic nature allows it to interact

electrostatically with cationic surface sites, while its aromatic core facilitates

-

stacking interactions.

Key Research Utility:

Pore Size Probing: Due to its specific hydrodynamic radius, Acid Blue 252 is used to

determine the "accessible surface area" of mesoporous materials, distinct from nitrogen gas

adsorption (BET) measurements.

Isotherm Modeling: It follows Langmuir or Freundlich isotherms, providing data on monolayer

capacity (

) and adsorption energy.

Advanced Oxidation Processes (AOPs)
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Researchers utilize Acid Blue 252 to test the oxidative power of catalytic systems (e.g.,

TiO₂/UV, Fenton's reagent). The degradation of its anthraquinone ring is a rigorous test for

catalyst performance because the aromatic system is highly stable and resistant to cleavage

compared to azo dyes.

Mechanism of Interest:

Decolorization: Initial attack on the chromophore (amino/sulfonate groups).

Mineralization: Complete breakdown of the anthraquinone core into CO₂, H₂O, and inorganic

ions (SO₄²⁻, NO₃⁻).

Corrosion Inhibition
In materials science, Acid Blue 252 is investigated as a green corrosion inhibitor for mild steel

in acidic media (e.g., 1 M HCl). The dye molecules adsorb onto the metal surface, forming a

protective barrier that blocks active corrosion sites. The sulfonate groups anchor the molecule

to the positively charged metal surface (in acid), while the aromatic rings repel water

molecules.

Experimental Protocols
Protocol A: Adsorption Isotherm Determination
This protocol quantifies the binding capacity of a novel adsorbent for Acid Blue 252.

Materials:

Acid Blue 252 Stock Solution (1000 mg/L).

Adsorbent (e.g., Activated Carbon, MOF).

UV-Vis Spectrophotometer.

Shaker incubator (controlled temp).

Step-by-Step Methodology:

Calibration: Prepare standard solutions (5–50 mg/L) and measure Absorbance at
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(approx. 600 nm). Construct a calibration curve (

).

Batch Equilibrium:

Dispense 50 mL of dye solution at varying initial concentrations (

: 10, 20, 40, 60, 80, 100 mg/L) into Erlenmeyer flasks.

Add a fixed mass of adsorbent (e.g., 0.05 g) to each flask.

Adjust pH to 3.0 (optimal for anionic dye adsorption on many sorbents) using 0.1 M HCl.

Agitation: Shake at 150 rpm at 25°C for 24 hours to ensure equilibrium (

).

Separation: Centrifuge at 4000 rpm for 10 mins or filter through a 0.45 µm membrane.

Quantification: Measure residual concentration (

) using UV-Vis.

Calculation:

Where

is adsorption capacity (mg/g),

is volume (L), and

is adsorbent mass (g).[1]

Protocol B: Photocatalytic Degradation Assay
This workflow assesses the kinetics of Acid Blue 252 breakdown under UV irradiation.

Step-by-Step Methodology:

Reactor Setup: Use a quartz photochemical reactor with a cooling jacket.
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Slurry Preparation: Mix 50 mg of Photocatalyst (e.g., TiO₂ P25) with 100 mL of Acid Blue 252

solution (20 mg/L).

Dark Adsorption: Stir in the dark for 30 mins to establish adsorption-desorption equilibrium.

Irradiation: Turn on the UV lamp (e.g., Hg vapor, 365 nm).

Sampling: Withdraw 2 mL aliquots at defined intervals (0, 5, 10, 20, 30, 60 min).

Analysis: Centrifuge to remove catalyst and measure Absorbance (

).

Kinetic Plot: Plot

vs. Time. A linear plot indicates Pseudo-First-Order kinetics.

Visualization of Workflows
Adsorption Mechanism & Workflow
The following diagram illustrates the logical flow of the adsorption experiment and the

interaction mechanisms involved.
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Caption: Workflow for determining adsorption isotherms of Acid Blue 252, highlighting key

mechanistic interactions.
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Degradation Pathway Logic
This diagram details the theoretical breakdown of the Acid Blue 252 molecule during Advanced

Oxidation.
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Caption: Step-wise oxidative degradation pathway of Acid Blue 252 from chromophore

destruction to mineralization.

Safety & Handling (E-E-A-T)
Hazard Identification
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While Acid Blue 252 is generally considered low-toxicity compared to cationic dyes, standard

laboratory safety is mandatory.

Inhalation: Dust may cause respiratory irritation. Use a fume hood when weighing powder.

Skin Contact: May cause staining and mild irritation. Wear nitrile gloves.

Eye Contact: Irritant. Safety goggles are required.

Disposal
Do not dispose of dye solutions down the drain.

Adsorption: Treat waste with activated carbon to remove color.

Incineration: Solid waste (carbon + dye) should be disposed of via high-temperature

incineration as chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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